N-(4-bromophenyl)-2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(2-oxo-3,4-dihydro-1,4-benzoxazin-3-yl)acetamide
• InChI: InChI=1S/C16H13BrN2O3/c17-10-5-7-11(8-6-10)18-15(20)9-13-16(21)22-14-4-2-1-3-12(14)19-13/h1-8,13,19H,9H2,(H,18,20)
• InChI Key: MNDSZWNPWBGCRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(C(=O)O2)CC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C16H13BrN2O3
• Molecular Weight: 361.19 g/mol

Description

N-(4-bromophenyl)-2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This inhibition may lead to an increase in the levels of certain neurotransmitters, such as acetylcholine, which can have various physiological effects.
Biochemical and Physiological Effects
N-(4-bromophenyl)-2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetamide has been found to have several biochemical and physiological effects. For example, this compound has been shown to have antioxidant properties, which may make it useful in the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been found to have anti-inflammatory properties, which may make it useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromophenyl)-2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetamide in lab experiments is its ability to modulate certain physiological processes. This makes it a valuable tool for researchers studying the effects of various compounds on these processes. However, one of the main limitations of using this compound is its potential toxicity. Therefore, it is important to use caution when handling and using this compound in lab experiments.

Future Directions

There are several future directions for the study of N-(4-bromophenyl)-2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetamide. One direction is to further investigate the mechanism of action of this compound. This may lead to the development of more effective treatments for various diseases. Another direction is to investigate the potential use of this compound in the treatment of various cancers. Additionally, further studies may be needed to determine the optimal dosage and administration of this compound in various experimental settings.
Conclusion
N-(4-bromophenyl)-2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects. While there are limitations to using this compound in lab experiments, it remains a valuable tool for researchers studying various physiological processes. Further studies are needed to fully understand the mechanism of action of this compound and to determine its potential use in the treatment of various diseases.

Scientific Research Applications

N-(4-bromophenyl)-2-(2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetamide has been extensively studied for its potential use in scientific research. This compound has been found to have several biochemical and physiological effects, making it a valuable tool for researchers in various fields.